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Abstract
Tetrabutylammonium nitrate (TBAN) is a quaternary ammonium salt with a wide range of

applications in chemical synthesis and electrochemical systems. Its unique properties,

including its solubility profile and ability to act as a phase-transfer catalyst, make it a valuable

reagent in various scientific and industrial processes. This technical guide provides an in-depth

overview of the physical and chemical properties of tetrabutylammonium nitrate, detailed

experimental protocols for their determination, and a visualization of its role in phase-transfer

catalysis.

Introduction
Tetrabutylammonium nitrate, with the chemical formula [N(C₄H₉)₄]NO₃, is a white crystalline

solid at room temperature.[1] It belongs to the class of quaternary ammonium salts, which are

characterized by a central nitrogen atom bonded to four organic groups.[2] The

tetrabutylammonium cation consists of a nitrogen atom bonded to four butyl chains, rendering

the cation lipophilic. This lipophilicity, combined with the properties of the nitrate anion, gives

TBAN its distinct characteristics. It is widely utilized as a phase-transfer catalyst, a supporting
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electrolyte in electrochemistry, and as a source of the nitrate ion in various chemical reactions.

[2][3][4]

Physical Properties
The physical properties of tetrabutylammonium nitrate are summarized in the table below.

These properties are crucial for its application in various experimental and industrial settings.

Property Value References

Molecular Formula C₁₆H₃₆N₂O₃ [1][5][6]

Molecular Weight 304.47 g/mol [3][5][6]

Appearance White crystalline powder/solid [2][3][7]

Melting Point
116-121 °C (240.8-249.8 °F;

389.15-394.15 K)
[3][5][7]

Boiling Point
~445.28 °C (833.5 °F; 718.43

K) (rough estimate)
[5][8]

Density
~0.958 - 1.0 g/cm³ (rough

estimate)
[1][5][8]

Solubility

Highly soluble in polar solvents

(e.g., water, acetonitrile)
[1][4]

Limited solubility in non-polar

solvents
[1]

Water: <2 g/100 mL [4][5]

Acetonitrile: 0.1 g/mL (clear,

colorless solution)
[4][9]

Hygroscopicity Hygroscopic [4][6][8]

Chemical Properties
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Tetrabutylammonium nitrate exhibits chemical properties that are characteristic of quaternary

ammonium salts and nitrates.

Thermal Stability: It is stable under normal conditions but can decompose at elevated

temperatures.[4][8] Thermal decomposition can lead to the release of irritating gases and

vapors, including nitrogen oxides (NOx), carbon monoxide (CO), and carbon dioxide (CO₂).

[10]

Oxidizing Properties: As a nitrate salt, it is an oxidizer and may intensify fire. It is

incompatible with strong reducing agents, strong acids, and combustible materials.[8][10]

Phase-Transfer Catalysis: One of its most significant applications is as a phase-transfer

catalyst. The lipophilic tetrabutylammonium cation can transport the nitrate anion (or other

anions) from an aqueous phase to an organic phase, facilitating reactions between reactants

that are soluble in immiscible solvents.[3][7]

Nucleophilic Substitution Reactions: It serves as a source of the nitrate ion (NO₃⁻), which

can act as a nucleophile in substitution reactions.[4][9] For example, it can be used in the

preparation of organic nitrates from alkyl halides.

Electrochemical Behavior: In non-aqueous electrochemistry, it is often used as a supporting

electrolyte due to its good solubility and electrochemical stability.[3]

Experimental Protocols
The following sections provide generalized experimental methodologies for determining the key

physical properties of tetrabutylammonium nitrate. These protocols are based on standard

techniques used for ionic liquids and related compounds.

Determination of Melting Point
The melting point of tetrabutylammonium nitrate can be determined using a standard melting

point apparatus or by differential scanning calorimetry (DSC).

Method: Capillary Melting Point Apparatus
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Sample Preparation: A small amount of finely powdered, dry tetrabutylammonium nitrate is

packed into a capillary tube to a height of 2-3 mm.

Apparatus Setup: The capillary tube is placed in the heating block of the melting point

apparatus.

Heating: The sample is heated at a steady and slow rate (e.g., 1-2 °C per minute) near the

expected melting point.

Observation: The temperature at which the first drop of liquid appears and the temperature at

which the entire sample becomes a clear liquid are recorded. This range represents the

melting point.

Determination of Solubility
The solubility of tetrabutylammonium nitrate in various solvents can be determined by the

isothermal shake-flask method.

Method: Isothermal Shake-Flask

Sample Preparation: An excess amount of tetrabutylammonium nitrate is added to a

known volume of the solvent in a sealed flask.

Equilibration: The flask is agitated in a constant temperature bath for a prolonged period

(e.g., 24-48 hours) to ensure equilibrium is reached.

Phase Separation: The mixture is allowed to stand in the temperature bath until the

undissolved solid settles.

Analysis: A known volume of the supernatant (the saturated solution) is carefully withdrawn

using a filtered syringe. The concentration of tetrabutylammonium nitrate in the solution is

then determined by a suitable analytical method, such as gravimetric analysis (after solvent

evaporation) or spectroscopy.

Determination of Density
The density of tetrabutylammonium nitrate (in its molten state, if necessary) or its solutions

can be accurately measured using a vibrating tube densimeter.
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Method: Vibrating Tube Densitometer

Calibration: The instrument is calibrated using two standards of known density, typically dry

air and deionized water.

Sample Injection: The sample (a solution of known concentration or the molten salt) is

injected into the U-shaped vibrating tube.

Measurement: The instrument measures the oscillation period of the tube, which is related to

the density of the sample.

Temperature Control: The temperature of the sample is precisely controlled by the

instrument. Measurements are typically taken over a range of temperatures.

Mandatory Visualization
The following diagram illustrates the mechanism of tetrabutylammonium nitrate as a phase-

transfer catalyst in a nucleophilic substitution reaction, specifically the reaction of an alkyl

halide (R-X) with a nucleophile (Nu⁻) from an aqueous solution.
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Caption: Mechanism of Phase-Transfer Catalysis with TBAN.

Safety and Handling
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Tetrabutylammonium nitrate is an oxidizer and can cause skin and eye irritation.[6][8][11]

Ingestion of nitrates can lead to methemoglobinemia.[11] It should be handled with appropriate

personal protective equipment, including gloves and safety glasses, in a well-ventilated area.

[11] It should be stored in a cool, dry place away from combustible materials and moisture.[8]

[11]

Conclusion
Tetrabutylammonium nitrate is a versatile quaternary ammonium salt with a well-defined set

of physical and chemical properties that make it suitable for a variety of applications in research

and industry. Its role as a phase-transfer catalyst is particularly noteworthy, enabling reactions

between immiscible phases and contributing to greener chemical processes. A thorough

understanding of its properties and handling requirements is essential for its safe and effective

use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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